N-(5-Methyl-3-oxohexyl)alanine
Overview
Description
N-(5-Methyl-3-oxohexyl)alanine is an alanine derivative.
N-(5-Methyl-3-oxohexyl)alanine is a natural product found in Cycas circinalis with data available.
Scientific Research Applications
NMR Spectroscopy in Protein Studies
N-(5-Methyl-3-oxohexyl)alanine, as an alanine derivative, can be instrumental in NMR spectroscopy for studying protein structures. Sheppard et al. (2009) developed a four-dimensional NMR experiment that achieved comprehensive assignments of over 70 alanine methyl sites in a 723-residue enzyme, Malate Synthase G. This highlights the significance of alanine derivatives in probing molecular structure and dynamics in large proteins through NMR techniques (Sheppard, Guo, & Tugarinov, 2009).
Vibrational Spectroscopy for Biomolecular Studies
Alanine derivatives, including N-(5-Methyl-3-oxohexyl)alanine, have been utilized in vibrational spectroscopy to study protein and DNA structures. Jalkanen et al. (2006) reported using vibrational absorption, Raman scattering, and related spectroscopic methods to analyze amino acids and peptides' structure and hydration. This demonstrates the application of alanine derivatives in comprehending biomolecular properties through spectroscopic analysis (Jalkanen et al., 2006).
Development of Fluorescent Probes
Alanine derivatives have been employed in developing fluorescent probes for biological applications. Guzow et al. (2007) synthesized N-(tert-butoxycarbonyl)-3-(benzoxazol-5-yl)alanine methyl ester derivatives, demonstrating their use as efficient fluorescent probes. This underscores the potential of N-(5-Methyl-3-oxohexyl)alanine in creating probes for bioimaging or analytical applications (Guzow et al., 2007).
Synthesis and Properties of Polyacetylenes
In the field of polymer chemistry, alanine-based monomers have been synthesized and polymerized, as reported by Gao et al. (2003). They investigated the properties of polymers formed from amino acid-derived acetylene monomers, which could provide insights into the potential applications of N-(5-Methyl-3-oxohexyl)alanine in polymer science (Gao, Sanda, & Masuda, 2003).
properties
Product Name |
N-(5-Methyl-3-oxohexyl)alanine |
|---|---|
Molecular Formula |
C10H19NO3 |
Molecular Weight |
201.26 g/mol |
IUPAC Name |
(2S)-2-[(5-methyl-3-oxohexyl)amino]propanoic acid |
InChI |
InChI=1S/C10H19NO3/c1-7(2)6-9(12)4-5-11-8(3)10(13)14/h7-8,11H,4-6H2,1-3H3,(H,13,14)/t8-/m0/s1 |
InChI Key |
VHHUMCJOXTZJOX-QMMMGPOBSA-N |
Isomeric SMILES |
C[C@@H](C(=O)O)NCCC(=O)CC(C)C |
Canonical SMILES |
CC(C)CC(=O)CCNC(C)C(=O)O |
synonyms |
N-(3'-one-5'-methyl)hexylalanine N-(5-methyl-3-oxohexyl)alanine |
Origin of Product |
United States |
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